Cas no 154092-64-5 (benzyl (2S)-2-amino-3,3-dimethylbutanoate)

• Product Name: benzyl (2S)-2-amino-3,3-dimethylbutanoate
• CAS No: 154092-64-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 3799404
• PubChem ID: 10858138
• Update Time: 2025-06-13

benzyl (2S)-2-amino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• L-Valine, 3-methyl-, phenylmethyl ester
• (S)-benzyl 2-amino-3,3-dimethylbutanoate(WXG02404)
• (S)-benzyl 2-amino-3,3-dimethylbutanoate
• benzyl (2S)-2-amino-3,3-dimethylbutanoate
• 154092-64-5
• DTXSID301289335
• EN300-122527
• SCHEMBL5488741
• CFEYNMWFKQPQMR-LLVKDONJSA-N
• benzyl(2S)-2-amino-3,3-dimethylbutanoate
• tert-leucine benzyl ester
• 3-Methyl-L-valine phenylmethyl ester
• AKOS010531613
• CS-0371397
• G74813

• Inchi： 1S/C13H19NO2/c1-13(2,3)11(14)12(15)16-9-10-7-5-4-6-8-10/h4-8,11H,9,14H2,1-3H3/t11-/m1/s1
• InChI Key： CFEYNMWFKQPQMR-LLVKDONJSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on benzyl (2S)-2-amino-3,3-dimethylbutanoate

Recent Advances in the Application of Benzyl (2S)-2-Amino-3,3-dimethylbutanoate (CAS: 154092-64-5) in Chemical Biology and Pharmaceutical Research

Benzyl (2S)-2-amino-3,3-dimethylbutanoate (CAS: 154092-64-5) is a chiral amino acid ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including peptides and small-molecule drugs. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, such as its sterically hindered dimethylbutanoate moiety, contribute to its enhanced stability and selectivity in biological systems.

A recent study published in the Journal of Medicinal Chemistry explored the use of benzyl (2S)-2-amino-3,3-dimethylbutanoate as a building block for the synthesis of novel protease inhibitors. The researchers demonstrated that incorporating this chiral amino acid ester into peptide analogs significantly improved their binding affinity and metabolic stability. The study utilized advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between the inhibitors and their target proteases. These findings underscore the potential of benzyl (2S)-2-amino-3,3-dimethylbutanoate as a valuable tool in rational drug design.

In another groundbreaking study, researchers investigated the role of benzyl (2S)-2-amino-3,3-dimethylbutanoate in modulating protein-protein interactions (PPIs). PPIs are notoriously difficult to target with small molecules, but the steric and electronic properties of this compound enabled the development of potent PPI inhibitors. The study, published in Nature Chemical Biology, reported the successful inhibition of a critical PPI involved in cancer progression, paving the way for new therapeutic strategies. The researchers also highlighted the compound's favorable pharmacokinetic properties, including its oral bioavailability and low toxicity.

Beyond its applications in drug discovery, benzyl (2S)-2-amino-3,3-dimethylbutanoate has also been employed in chemical biology as a probe for studying enzyme mechanisms. A recent paper in Angewandte Chemie described the use of this compound as a substrate analog to investigate the catalytic mechanisms of aminoacyl-tRNA synthetases. The study provided new insights into the enzyme's substrate specificity and could inform the design of antibiotics targeting these essential bacterial enzymes.

The synthesis and scalability of benzyl (2S)-2-amino-3,3-dimethylbutanoate have also been the focus of recent research. A team of chemists reported an efficient and enantioselective synthesis route for this compound in Organic Letters, achieving high yields and excellent enantiomeric purity. This advancement is particularly significant for industrial-scale production, ensuring a reliable supply of this valuable intermediate for pharmaceutical applications.

In conclusion, benzyl (2S)-2-amino-3,3-dimethylbutanoate (CAS: 154092-64-5) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its unique structural properties, versatility in drug design, and potential in probing biological mechanisms make it a valuable asset for researchers. Future studies are expected to further explore its applications, particularly in the development of next-generation therapeutics and chemical probes.